Cas no 2229069-63-8 (2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2229069-63-8
• MF: C₅H₇FN₄O₂
• MW: 174.133083581924
• CID: 6529512
• PubChem ID: 165652562
• Update Time: 2025-06-08

2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine
• EN300-1773963
• 2229069-63-8

• Inchi： 1S/C5H7FN4O2/c6-4(1-7)3-2-8-9-5(3)10(11)12/h2,4H,1,7H2,(H,8,9)
• InChI Key： ZZJOOYZJHBUVBD-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 174.05530364g/mol
• Monoisotopic Mass: 174.05530364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine

Introduction to 2-Fluoro-2-(3-Nitro-1H-Pyrazol-4-yl)ethan-1-amine (CAS No. 2229069-63-8)

2-Fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine, with the CAS number 2229069-63-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrazoles, which are characterized by their five-membered ring containing two nitrogen atoms. The unique substitution pattern of this molecule, including the presence of a fluoro group and a nitro group, imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 3-nitro-1H-pyrazole with an appropriate fluoroalkylating agent, followed by reduction to form the amine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The detailed synthetic protocols have been published in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of its chemical properties, 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and pharmaceutical formulations. Additionally, the compound demonstrates good thermal stability, which is advantageous for storage and handling in laboratory settings.

The biological activity of 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine has been evaluated in various in vitro and in vivo models. Recent studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory effects, 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amine has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through the modulation of key signaling pathways involved in cell proliferation and survival.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-fluoro-2-(3-nitro-1H-pyrazol-4-yl)ethan-1-amines. Early-phase trials have reported favorable safety profiles, with minimal adverse effects observed at therapeutic doses. These findings are encouraging and support the continued development of this compound as a novel therapeutic agent.

In addition to its direct therapeutic applications, 2-fluoro-2-(3-nitro-1H-pyrazol-4-y l)ethan - 1 - amine serves as an important building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into a wide range of chemical structures, opening up new avenues for drug discovery and development. Researchers are actively exploring the use of this compound as a scaffold for designing new drugs with improved pharmacological properties.

The environmental impact of 2-fluoro - 2 - (3 - nitro - 1 H - pyrazol - 4 - yl ) ethan - 1 - amine is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its industrial production and disposal. Efforts are being made to optimize synthetic processes to minimize environmental footprint while maintaining high yields.

In conclusion, 2-fluoro - 2 - (3 - nitro - 1 H - pyrazol - 4 - yl ) ethan - 1 - amine (CAS No. 2229069 - 63 - 8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a significant role in the future of drug discovery and development.